![molecular formula C23H26N2O5 B6349790 8-Benzyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid CAS No. 1326808-86-9](/img/structure/B6349790.png)
8-Benzyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-Benzyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, also known as BMD-3-C, is a novel compound isolated from the plant species of the genus Croton that has been studied for its potential applications in scientific research. BMD-3-C is a unique molecule with an interesting structure and intriguing properties, which makes it a promising candidate for further research.
Scientific Research Applications
8-Benzyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been studied for its potential applications in scientific research. It has been investigated for its ability to act as a potential inhibitor of the enzyme acetylcholinesterase, which plays a role in the regulation of nerve transmission and has been implicated in the development of Alzheimer's disease. This compound has also been studied for its potential to be used as an antioxidant and anti-inflammatory agent. Additionally, it has been investigated for its potential to be used as a potential therapeutic agent in the treatment of cancer, as well as its ability to act as a potential inhibitor of the enzyme cyclooxygenase-2, which is involved in the regulation of inflammation.
Mechanism of Action
The mechanism of action of 8-Benzyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is not fully understood. However, it is believed that the compound acts by inhibiting the enzyme acetylcholinesterase, which is involved in the regulation of nerve transmission. Additionally, it is believed to act as an antioxidant and anti-inflammatory agent by inhibiting the enzyme cyclooxygenase-2. It is also believed that the compound may act as a potential therapeutic agent in the treatment of cancer by inhibiting the growth of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been studied for its potential to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of nerve transmission and has been implicated in the development of Alzheimer's disease. Additionally, it has been studied for its potential to be used as an antioxidant and anti-inflammatory agent by inhibiting the enzyme cyclooxygenase-2. It has also been investigated for its potential to be used as a potential therapeutic agent in the treatment of cancer, as well as its ability to act as a potential inhibitor of the enzyme cyclooxygenase-2.
Advantages and Limitations for Lab Experiments
8-Benzyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has several advantages and limitations for lab experiments. One advantage is that it is a novel compound with an interesting structure and intriguing properties, making it a promising candidate for further research. Additionally, it is a relatively stable compound with a low toxicity profile, making it a safe and effective compound for laboratory experiments. However, this compound has several limitations, including its relatively low solubility in water, which can make it difficult to work with in laboratory experiments. Additionally, the mechanism of action of this compound is not fully understood, making it difficult to predict the exact effects of the compound in laboratory experiments.
Future Directions
The potential applications of 8-Benzyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid are vast and varied, and there are many directions in which future research could be directed. For instance, further research could be conducted to better understand the mechanism of action of this compound and its potential to be used as an inhibitor of the enzyme acetylcholinesterase. Additionally, further research could be conducted to investigate the therapeutic potential of this compound in the treatment of cancer and other diseases. Additionally, research could be conducted to investigate the potential for this compound to be used as an antioxidant and anti-inflammatory agent, as well as its potential to be used as a potential inhibitor of the enzyme cyclooxygenase-2. Finally, research could be conducted to investigate the potential for this compound to be used in drug delivery systems.
Synthesis Methods
8-Benzyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid can be synthesized using a variety of methods. The most commonly used method is a two-step synthesis process involving the reaction of 4-methoxybenzoyl chloride with 8-benzyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in the presence of a base. This reaction yields this compound as a white crystalline solid. Other methods for synthesizing this compound include a one-step synthesis process involving the reaction of 4-methoxybenzoyl chloride with 8-benzyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in the presence of a base, and a three-step synthesis process involving the reaction of 8-benzyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid with 4-methoxybenzoyl chloride in the presence of a base, followed by a second reaction with 4-methoxybenzoyl chloride in the presence of a base.
properties
IUPAC Name |
8-benzyl-4-(2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O5/c1-29-20-10-6-5-9-18(20)21(26)25-19(22(27)28)16-30-23(25)11-13-24(14-12-23)15-17-7-3-2-4-8-17/h2-10,19H,11-16H2,1H3,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRTBKZOHTZRTFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)N2C(COC23CCN(CC3)CC4=CC=CC=C4)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.